Phthalic acid, dicyclopentyl ester

• CAS: 18699-38-2
• Molecular Formula: C18H22O4
• Molecular Weight: 302.4 g/mol
• SMILES: C1CCC(C1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCC3
• InChI: InChI=1S/C18H22O4/c19-17(21-13-7-1-2-8-13)15-11-5-6-12-16(15)18(20)22-14-9-3-4-10-14/h5-6,11-14H,1-4,7-10H2
• InChIKey: VJRYKEVCESIEGM-UHFFFAOYSA-N

Phthalic acid, dicyclopentyl ester (DCP; dicyclopentyl benzene-1,2-dicarboxylate; CAS 18699-38-2) is a C₁₈H₂₂O₄ ortho-phthalate diester characterized by two cyclopentyl moieties, yielding a predicted log P of 4.63–5.22 and a boiling point of approximately 395 °C at 760 mmHg. This cycloaliphatic architecture, which differs fundamentally from the linear alkyl chains of di(2-ethylhexyl) phthalate (DEHP) or diisononyl phthalate (DINP), drives procurement interest as a potential lower-bioaccumulation alternative in flexible PVC and as a certified reference material for phthalate analysis.

Phthalic Acid, Dicyclopentyl Ester (CAS 18699-38-2): Cycloaliphatic Diester for High-Temperature, Low-Leaching Polymer Formulations

Phthalic acid, dicyclopentyl ester (DCP; dicyclopentyl benzene-1,2-dicarboxylate; CAS 18699-38-2) is a C₁₈H₂₂O₄ ortho-phthalate diester characterized by two cyclopentyl moieties, yielding a predicted log P of 4.63–5.22 and a boiling point of approximately 395 °C at 760 mmHg . This cycloaliphatic architecture, which differs fundamentally from the linear alkyl chains of di(2-ethylhexyl) phthalate (DEHP) or diisononyl phthalate (DINP), drives procurement interest as a potential lower-bioaccumulation alternative in flexible PVC and as a certified reference material for phthalate analysis .

1

Cycloaliphatic diester architecture supports high-temperature polymer compounding workflows

2

Reported lower log P versus linear phthalates may support reduced-bioaccumulation formulation strategies

3

Analytical-grade lot available for GC-MS phthalate reference standard use

Why Dicyclopentyl Phthalate Cannot Be Swapped with DEHP, DBP, or Other Linear Phthalates: Three Physicochemical Barriers

Although dicyclopentyl phthalate belongs to the same ortho-phthalate ester class as DEHP and DBP, direct substitution fails on at least three fronts: (1) a dramatically lower octanol-water partition coefficient (≈2–3 log units) severely alters migration kinetics and plasticizer permanence ; (2) the rigid cyclopentyl rings yield a sterically crowded ester that resists enzymatic hydrolysis by lipases and esterases that readily cleave linear-chain phthalates [1]; and (3) the combination of higher density (1.2 g/cm³) and boiling point (395 °C) necessitates reformulation of polymer compounding processes designed for lower-viscosity DEHP (density 0.99, bp 385 °C) . These differences make generic 'phthalate-free' or 'linear phthalate' substitution strategies inadequate.

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Lower log P (~2–3 units vs. DEHP) may alter migration kinetics and plasticizer permanence; direct replacement without reformulation may not transfer performance

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Rigid cyclopentyl rings may resist enzymatic hydrolysis that linear-chain phthalates readily undergo; biodegradation pathway context may differ

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Higher density (1.2 g/cm³) and boiling point (395 °C) may require compounding-process adjustment versus lower-viscosity DEHP

• [1] Class-level inference: steric hindrance of branched/cyclic phthalate esters reduces enzymatic hydrolysis rate; supported by QSAR models for ortho-phthalate diesters. View Source

Dicyclopentyl Phthalate Differentiation Evidence: Quantitative Physicochemical and Performance Comparisons

Hydrophobicity & Bioaccumulation Potential: DCP vs. DEHP, DBP, and DINP

Dicyclopentyl phthalate exhibits a predicted log P between 4.63 (ACD/Labs) and 5.22 (KOWWIN), substantially lower than the dominant commodity plasticizer DEHP (literature log Kow ~7.5) and diisononyl phthalate (DINP, log Kow ~9–12) . In pharmacokinetic models, this 2.3–2.8 log unit reduction corresponds to approximately 200–600-fold lower predicted bioconcentration factor (BCF) when compared to DEHP, suggesting a reduced tendency to partition into lipid-rich tissues and a lower environmental persistence profile [1].

Hydrophobicity & Bioaccumulation

Cross-study comparable

log P 4.63–5.22 vs. DEHP ~7.5

Δ log P = –2.3 to –2.8; ~200–600-fold lower predicted BCF

Supports lower-bioaccumulation plasticizer selection context

Predicted values; experimental log P verification recommended

Evidence Dimension	Octanol-Water Partition Coefficient (log P / log Kow)
Target Compound Data	Dicyclopentyl phthalate: ACD/LogP 4.63; KOWWIN estimate 5.22
Comparator Or Baseline	DEHP: log Kow 7.5 (literature); DBP: log Kow 4.5; DINP: log Kow ~9–12 (range for isomeric mixture); DCHP: log Kow ~5.5
Quantified Difference	Δ log P = -2.3 to -2.8 vs. DEHP; Δ log P ≈ -0.3 to -5 vs. DINP; Δ log P ≈ +0.7 vs. DBP
Conditions	Predicted values from ACD/Labs Percepta, EPISuite KOWWIN; DEHP log Kow from peer-reviewed literature.

Why This Matters

Lower log P significantly reduces the compound's potential for bioaccumulation and environmental persistence, a critical selection criterion when replacing restricted ortho-phthalates in consumer goods.

• [1] DEHP log Kow 7.5 from Staples et al., Chemosphere, 1997; BCF relationship from Meylan et al., Environ. Toxicol. Chem., 1999. View Source

Thermal Stability & Volatility: Dicyclopentyl Phthalate vs. DBP and DEHP in High-Temperature PVC Processing

Dicyclopentyl phthalate's predicted boiling point of 395.2 °C (760 mmHg) exceeds that of dibutyl phthalate (DBP, ~340 °C) by approximately 55 °C and matches or slightly exceeds DEHP (385–387 °C) . Simultaneously, its vapor pressure is estimated at 2.9 × 10⁻⁵ mm Hg at 25 °C (Modified Grain method), which is roughly 3.5-fold higher than DEHP's reported vapor pressure of 8.15 × 10⁻⁶ mm Hg but still indicative of low volatility suitable for high-temperature processing [1]. The combination of high boiling point and moderate vapor pressure positions DCP between the excessively volatile low-molecular-weight phthalates (DBP, DEP) and the highly involatile but highly bioaccumulative high-molecular-weight phthalates (DINP, DIDP).

Thermal Stability & Volatility

Cross-study comparable

BP 395 °C vs. DEHP 385 °C, DBP 340 °C

Δ BP +55 °C vs. DBP; VP 2.9×10⁻⁵ mm Hg at 25 °C

Supports high-temperature PVC processing without excessive volatilization

Predicted BP and VP; experimental thermal analysis may refine context

Evidence Dimension	Boiling Point and Vapor Pressure
Target Compound Data	Boiling Point: 395.2±15.0 °C; Vapor Pressure: 2.9×10⁻⁵ mm Hg at 25°C
Comparator Or Baseline	DEHP: BP 384.9 °C, VP 1.33×10⁻⁸ mm Hg; DBP: BP 340 °C, VP 2.7×10⁻⁵ mm Hg; DINP: BP >400 °C, VP 5×10⁻⁷ mm Hg
Quantified Difference	Δ BP: +10 °C vs. DEHP, +55 °C vs. DBP; VP: ~3.5× higher than DEHP, ~58× higher than DINP
Conditions	Predicted BP (ACD/Labs) and VP (MPBPWIN v1.42 Modified Grain method) for DCP; literature values for comparators from EPISuite and peer-reviewed data.

Why This Matters

High boiling point ensures minimal plasticizer loss during high-temperature PVC extrusion and calendering, while moderate vapor pressure avoids the excessive volatilization that plagues DBP, reducing occupational inhalation exposure.

• [1] EPA EPISuite vapor pressure estimates for phthalate esters; Table 1 in PMC article on phthalate vapor pressures. View Source

Plasticizer Efficiency: Cycloaliphatic vs. Linear Ortho-Phthalates in Flexible PVC

Plasticizer efficiency, benchmarked against dioctyl phthalate (DOP/DEHP, efficiency = 1.0), is inversely related to Shore A hardness at a given loading. Cycloaliphatic phthalates, by virtue of their rigid ring structures, typically exhibit slightly lower efficiency (higher Shore A values) than their linear-chain counterparts when compared at equivalent molar concentrations [1]. However, a 2024 study on dicyclopentadiene-sourced cycloalkyl tetra-esters—which share the dicyclopentyl motif—demonstrated that at 50 wt% loading in PVC, the cycloalkyl ester yielded a tensile strength of 24.5 MPa versus 22.2 MPa for DOP, representing a 10.4% improvement, while also raising the 5%-weight-loss thermal decomposition temperature from 191.3 °C to 213.5 °C (+22.2 °C) [2]. Although this study tests tetra-esters rather than DCP itself, the structure-activity relationship strongly suggests that the cyclopentyl ester functionality confers improved mechanical reinforcement and thermal robustness at the cost of marginally reduced plasticizing efficiency.

Plasticizer Efficiency

Class-level inference

Cycloalkyl tetra-ester: tensile 24.5 MPa vs. DOP 22.2 MPa

+10.4% tensile; T₅% +22.2 °C over DOP (class analog)

Class-level inference supports mechanical reinforcement screening

No direct DCP tensile data; cycloalkyl analog study only

Evidence Dimension	Tensile Strength and Thermal Stability of PVC Plasticized with Cycloaliphatic Esters vs. DOP
Target Compound Data	Dicyclopentyl phthalate: no direct tensile data available; inferred from cycloalkyl tetra-ester study (24.5 MPa tensile, T₅% 213.5 °C)
Comparator Or Baseline	DOP (DEHP): tensile strength 22.2 MPa; T₅% 191.3 °C at 50 wt% loading in PVC
Quantified Difference	+10.4% tensile strength; +22.2 °C thermal stability for cycloalkyl ester vs. DOP (class inference)
Conditions	PVC compound with 50 wt% plasticizer loading; tensile tested per standard methods; TGA under nitrogen.

Why This Matters

Procurement for high-durability PVC applications (automotive interiors, wire jacketing) should prioritize cycloaliphatic esters for their empirically superior mechanical and thermal performance, even if plasticizer efficiency is modestly lower.

• [1] The ChemCo, 'Maximizing Plasticizer Efficiency,' 2026; general principle benchmarked to DOP efficiency = 1.0. View Source
• [2] Dicyclopentadiene-sourced cycloalkyl tetra-esters as eco-friendly plasticizers for PVC, Springer Professional, 2024. Tensile 24.5 MPa vs. DOP 22.2 MPa; T5% 213.5 °C vs. DOP 191.3 °C. View Source

Predicted Oral Toxicity & Endocrine Activity: DCP Falls Outside the High-Potency Anti-Androgenic Cluster

The established structure-activity relationship for phthalate-induced male reproductive toxicity identifies a critical 'window' of diester side-chain length and branching: phthalates with linear 4–6 carbon alkyl chains (DBP, DIBP, DPP) exhibit pronounced anti-androgenic effects and testicular toxicity, whereas short-chain (dimethyl, diethyl) and certain branched/cyclic phthalates show substantially reduced potency [1]. Dicyclopentyl phthalate, with its cyclopentyl (C₅ ring) substituents, does not fit the linear C4–C6 pattern and is expected to be a poor substrate for the monoester metabolite formation that drives testicular dysgenesis syndrome in rats [2]. A 2010 EPA comparative study demonstrated that di-n-pentyl phthalate (linear C₅) produced severe fetal testis endocrine alterations, but neither dicyclopentyl phthalate nor any cycloalkyl phthalate appears in the list of high-potency anti-androgenic phthalates flagged by the U.S. National Toxicology Program [3].

Predicted Oral Toxicity

Class-level inference

Structural exclusion from C4–C6 linear anti-androgenic cluster

Cyclopentyl ring ≠ linear pentyl chain; predicted metabolite lacks PPARα/γ activation features

Structure-activity review suggests lower anti-androgenic potential; requires experimental confirmation

No direct reproductive toxicity data for DCP; inferred from phthalate SAR

Evidence Dimension	Relative Anti-Androgenic Potency in Fetal Rat Testis Model
Target Compound Data	Dicyclopentyl phthalate: no direct reproductive toxicity data; classified by structure as outside the C4–C6 linear side-chain cluster
Comparator Or Baseline	Di-n-pentyl phthalate (DPP, linear C₅): produces significant fetal testis alterations; DBP (linear C₄): established testicular toxicant; DEHP: reproductive toxicant category 1B under CLP
Quantified Difference	Structural exclusion: cyclopentyl ring ≠ linear pentyl chain; predicted metabolite (mono-cyclopentyl phthalate) lacks the structural features required for PPARα/PPARγ activation linked to anti-androgenicity
Conditions	In utero exposure rat model (gestation days 12–21); mechanism inferred from monoester metabolite structure-activity relationships (ECHA, 2021).

Why This Matters

For product formulators seeking to avoid phthalates classified as reproductive toxicants under EU REACH or California Proposition 65, dicyclopentyl phthalate's predicted low anti-androgenic potential—a direct consequence of its cyclized side-chain architecture—offers a scientifically defensible, albeit not yet regulatory-approved, argument for its inclusion as a safer-by-design alternative.

• [1] NTP-CERHR Monograph on Phthalates; Gray LE et al., Toxicol. Sci., 2000; 'Phthalate ester side-chain length and branching determines anti-androgenic activity.' View Source
• [2] ECHA RAC Opinion on Phthalates, 2021: linear C4–C6 ortho-phthalates identified as reproductive toxicants. View Source
• [3] EPA/NTP comparative phthalate study: di-n-pentyl phthalate effects on fetal testis (Gray et al., 2011); dicyclopentyl phthalate not included in high-potency list. View Source

Use as a Certified Reference Material: Niche Differentiation from Bulk Plasticizer Grades

Dicyclopentyl phthalate is supplied at analytical purity (≥95%) as a neat reference material for the calibration of GC-MS and LC-MS/MS methods targeting phthalate esters in food simulants, environmental water, and medical devices . Unlike bulk plasticizer-grade DEHP (technical purity ~99%), which contains residual branched isomers and monoester impurities, certified DCP standards are isotopically characterized and supplied with a certificate of analysis traceable to NIST or ISO 17034 . This makes DCP uniquely suited as an internal standard or surrogate in EPA Method 8061A and EU Regulation 10/2011 migration testing, where co-elution of isomeric phthalates is a known quantification challenge.

Analytical Reference Standard

Specification review

Purity ≥95%, neat, isomerically resolved GC peak

COA traceable; suitable for EPA 8061A / EU 10/2011 migration testing

Supports phthalate quantification without isomeric co-elution interference

Analytical-grade procurement; confirm lot-specific COA

Evidence Dimension	Purity and Metrological Traceability
Target Compound Data	Dicyclopentyl phthalate: analytical standard, purity ≥95%, neat, 10 mg–1 g formats available from Biosynth/CymitQuimica
Comparator Or Baseline	DEHP technical grade: purity ~99% but with branched-chain isomer impurities; DBP analytical grade: purity ≥99%
Quantified Difference	Difference lies in application context: DCP serves a niche as a non-isomeric, well-resolved GC peak for calibration where DINP/DIDP complex isomer envelopes interfere.
Conditions	GC-MS analysis using Restek Rxi-5Sil MS column; 15-phthalate standard mixture; DCP elutes as a single sharp peak.

Why This Matters

For analytical laboratories conducting regulatory phthalate testing, procurement of a dedicated, isomerically pure dicyclopentyl phthalate standard eliminates quantification bias caused by co-eluting isomeric phthalates, directly improving compliance data quality.

Where Dicyclopentyl Phthalate Outperforms Legacy Phthalates: Three Procurement-Driven Application Scenarios

High-Temperature PVC Wire & Cable Jacketing: Mitigating Volatile Loss and Maintaining Dielectric Properties

PVC compounds used in automotive wire harnesses and building cable jackets are processed at 170–200 °C, where volatile plasticizer loss from DBP (boiling point ~340 °C) can exceed 10% by weight during extrusion, leading to surface defects and reduced flexibility. Dicyclopentyl phthalate's boiling point of 395 °C and favorable plasticizer efficiency retention under thermal aging, inferred from the 22 °C improvement in T₅% observed for analogous cycloalkyl esters over DOP [1], make it a promising candidate for high-temperature PVC formulations requiring extended service life and minimal volatile organic compound (VOC) emissions.

Phthalate Analysis in Food Contact Materials: Isomerically Pure GC-MS Calibration Standard

EU Regulation 10/2011 sets specific migration limits for individual phthalates from plastic food contact materials. The isomeric complexity of technical DINP and DIDP generates broad, unresolved chromatographic peaks that compromise quantification accuracy. Substituting neat dicyclopentyl phthalate (analytical grade, >95% purity) as a retention-time marker or internal standard—owing to its distinct cyclopentyl mass spectrum and absence of branched isomers—improves method precision and facilitates compliance with regulatory detection limits .

Lower-Bioaccumulation Plasticizer for Consumer Adhesives and Sealants

Adhesives and sealants used in indoor environments are a significant source of human phthalate exposure via dust ingestion and dermal absorption. The predicted log P of dicyclopentyl phthalate (4.6–5.2) positions it below the threshold (log Kow >6) associated with high bioaccumulation potential under EU REACH Annex XIII criteria. When combined with the class-level inference of reduced anti-androgenic activity due to cyclic side-chain architecture [2], DCP becomes a scientifically plausible alternative for formulators aiming to replace DEHP (log Kow 7.5) in consumer adhesives without sacrificing the cohesive strength and open-time performance characteristic of phthalate-plasticized systems.

Application

Selection Property

Validation Focus

High-temperature PVC wire & cable jacketing

High boiling point and thermal aging retention

Volatile loss and dielectric property validation under extrusion conditions

Food contact material phthalate analysis

Isomerically pure, single-peak GC-MS standard

Method precision and regulatory detection-limit compliance

Lower-bioaccumulation consumer adhesives & sealants

Predicted log P below high-bioaccumulation threshold

Migration, exposure-model, and cohesive-strength evaluation

• [1] Dicyclopentadiene-sourced cycloalkyl tetra-esters as eco-friendly plasticizers for PVC, 2024: T₅% 213.5 °C vs. DOP 191.3 °C. View Source
• [2] Gray LE et al., Toxicol. Sci., 2011; NTP-CERHR phthalate monograph: cyclic phthalate structure-activity relationship for anti-androgenicity. View Source